N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C21H18ClN5O3/c1-13-7-8-15(22)11-16(13)24-18(28)12-27-21(29)26-10-9-23-20(19(26)25-27)30-17-6-4-3-5-14(17)2/h3-11H,12H2,1-2H3,(H,24,28)
• InChI Key: WIFVZXBKZDSAQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4C
• Molecular Formula: C21H18ClN5O3
• Molecular Weight: 423.9 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C21H18ClN5O3 and its molecular weight is 423.86. The purity is usually 95%.
The exact mass of the compound N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Assessment

Fused heterocyclic 1,2,4-triazoles, similar in structure to N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide, are notable for their diverse biological properties. A study by Karpina et al. (2019) developed methods for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, assessing their pharmacological activity, and confirming their structures through spectroscopic methods (Karpina et al., 2019).

Anticancer and Antimicrobial Activity

Compounds with structures related to N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide have been synthesized and tested for anticancer and antimicrobial activities. Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4]triazolo[3,4-a]phthalazines, demonstrating inhibition activity against HCT 116 cancer cell line and screening for antimicrobial activities (Kumar et al., 2019).

Facile Synthesis Methods

The facile synthesis of [1,2,4]Triazolo[4,3-a]pyrazin-3-amines, closely related to the compound , was achieved by oxidative cyclization of 1-(pyrazin-2-yl)guanidine derivatives, as explored by Li et al. (2019). This method optimized the synthesis of 5-chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine and proved successful with various types of halogenated pyrazines (Li et al., 2019).

Structure Analysis and Density Functional Theory Calculations

The medicinal chemistry significance of heterocyclic compounds like pyridazine analogs, structurally similar to N-(5-chloro-2-methylphenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide, has been underscored in studies like that of Sallam et al. (2021). They synthesized and analyzed the structure of 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine using spectroscopic techniques and density functional theory calculations (Sallam et al., 2021).